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Compound of Interest

Compound Name: DHMB

Cat. No.: B1670368

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The acronym "DHMB" can refer to several different chemical compounds. This
document focuses specifically on 2,3-Dihydroxy-4-methoxybenzaldehyde, a molecule that has
demonstrated notable antifungal and anti-inflammatory properties.

Introduction

2,3-Dihydroxy-4-methoxybenzaldehyde (DHMB) is a small organic molecule with the chemical
formula CsHsOa.[1][2] It has emerged as a compound of interest due to its demonstrated
biological activities, including antifungal and anti-inflammatory effects.[1][2][3][4] Notably, it has
shown efficacy against drug-resistant strains of the opportunistic pathogen Candida albicans
and has exhibited protective effects on intestinal epithelial cells in models of intestinal
inflammation.[2][5] This guide provides a comprehensive overview of the chemical structure,
properties, and biological activities of DHMB, along with relevant experimental protocols and
mechanistic insights.

Chemical Structure and Properties

DHMB is a benzaldehyde derivative with two hydroxyl groups and one methoxy group
substituted on the benzene ring.

Table 1. Chemical and Physical Properties of DHMB
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Property Value Reference
2,3-Dihydroxy-4-
IUPAC Name [2]
methoxybenzaldehyde
Synonyms DHMB [2][6]
CAS Number 4055-69-0 [21[7]
Molecular Formula CsHsOa4 [11121171
Molecular Weight 168.15 g/mol [L][2118]1[7]
Appearance Solid powder [2]
Purity >98% [2]
SMILES O=CC1=CC=C(0C)C(0)=C10 [2]
OJZYLUUHIAKDJT-
InChl Key [2]
UHFFFAOYSA-N
Solubility Soluble in DMSO [6]
Short term (days to weeks) at
Storage 0-4 °C; Long term (months to [2]
years) at -20 °C
Table 2: Computational Chemistry Data for DHMB
Property Value Reference
Topological Polar Surface Area
66.76 A2 [7]
(TPSA)
LogP 0.9189 [7]
Hydrogen Bond Acceptors 4 [7]
Hydrogen Bond Donors 2 [7]
Rotatable Bonds 2 [7]
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Biological Activity

DHMB has demonstrated significant antifungal and anti-inflammatory properties in both in vitro
and in vivo studies.[2][5]

DHMB exhibits potent antifungal activity, particularly against Candida albicans, including strains
resistant to conventional antifungal agents like fluconazole and caspofungin.[2][5] The
aldehyde and phenolic hydroxyl groups on the aromatic ring have been shown to be crucial for
its biological activity, as modifications to these groups lead to a significant decrease or total
loss of antifungal efficacy.[8]

In a dextran sodium sulphate (DSS)-induced colitis model in mice, DHMB was found to reduce
the clinical and histological scores of inflammation.[2][5] It also promoted the elimination of C.
albicans from the gut and helped re-establish the population of anaerobic bacteria, suggesting
a dual role in combating fungal infection and mitigating associated inflammation.[2]

Experimental Protocols

A specific, detailed, step-by-step synthesis protocol for DHMB is not readily available in the
provided search results. However, a general synthetic approach can be inferred from the
synthesis of related benzaldehyde derivatives. A common method involves the ortho-
formylation and selective demethylation of a suitably substituted methoxybenzene precursor.

For instance, the synthesis of a related isotopically labelled compound, [3-13C]-2,3-dihydroxy-4-
methoxybenzaldehyde, involved a multi-step process starting from acyclic precursors, followed
by cyclization, aromatization, and a series of functional group manipulations including
formylation, Baeyer-Villiger oxidation, hydrolysis, methylation, and finally, selective
demethylation to yield the desired product.[1] A typical synthesis of a methoxybenzaldehyde
can also involve the methylation of a corresponding hydroxybenzaldehyde using a methylating
agent like methyl sulfate in the presence of a base.[7]

The following is a generalized protocol for determining the Minimum Inhibitory Concentration
(MIC) of DHMB against Candida albicans, based on standard methodologies.
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of DHMB.
Protocol Steps:

» Inoculum Preparation:Candida albicans strains are cultured on Sabouraud dextrose agar. A
suspension is then prepared in RPMI 1640 medium and adjusted to a concentration of 0.5 x
103 to 2.5 x 108 cells/mL.

e Drug Dilution: A stock solution of DHMB is prepared in DMSO. Serial twofold dilutions are
then performed in a 96-well microtiter plate using RPMI 1640 medium to achieve a range of
final concentrations.

¢ Inoculation: Each well of the microtiter plate is inoculated with the prepared fungal
suspension.

¢ Incubation: The plate is incubated at 35°C for 24 to 48 hours.

o MIC Determination: The MIC is determined as the lowest concentration of DHMB at which no
visible growth of the fungus is observed. This can be assessed visually or by measuring the
absorbance at 530 nm.[9]

The following protocol outlines the induction of colitis in mice and subsequent treatment with
DHMB to evaluate its anti-inflammatory effects, as described by Bortolus et al. (2019).[2]
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Caption: Experimental workflow for the in vivo anti-inflammatory assay of DHMB.

Protocol Steps:

¢ Animal Model: Use a susceptible mouse strain, such as C57BL/6.

¢ Colitis Induction: Provide mice with drinking water containing 3% (w/v) dextran sodium
sulphate (DSS) for 7 days to induce acute colitis.
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e Fungal Infection: On a specified day (e.g., day 2), infect the mice with a suspension of C.
albicans via oral gavage.

o DHMB Treatment: Administer DHMB (e.g., at a dose of 50 mg/kg) daily via oral gavage for
the duration of the experiment. A control group should receive the vehicle only.

 Clinical Monitoring: Monitor the mice daily for clinical signs of colitis, including body weight
loss, stool consistency, and the presence of blood in the feces. A Disease Activity Index (DAI)
score can be calculated based on these parameters.

o Histological Analysis: At the end of the experiment, sacrifice the mice and collect the colon.
The tissue can then be fixed, sectioned, and stained (e.g., with hematoxylin and eosin) to
assess the degree of inflammation, ulceration, and tissue damage.

o Cytokine Analysis: Measure the levels of pro-inflammatory cytokines, such as IL-1[3, in the
colon tissue homogenates.

o Microbiota Analysis: Analyze the fecal or cecal content to assess changes in the gut
microbiota composition, particularly the populations of aerobic and anaerobic bacteria.

Mechanism of Action and Signhaling Pathways

The precise molecular mechanism of action and the specific signaling pathways modulated by
DHMB are not yet fully elucidated. However, based on its biological activities, some potential
mechanisms can be proposed.

The antifungal activity of DHMB is likely related to its ability to disrupt the fungal cell membrane
or interfere with essential metabolic pathways.[8] The requirement of the aldehyde and
hydroxyl groups for its activity suggests that these functional groups may be involved in binding
to a specific molecular target within the fungal cell.[8]

The anti-inflammatory effects of DHMB in the context of intestinal inflammation appear to be
multifaceted. The reduction in the population of the pro-inflammatory fungus C. albicans and
the restoration of a healthier balance of gut microbiota likely contribute significantly to the
amelioration of inflammation.[2] Additionally, DHMB may have direct effects on host immune
cells, although this has not been explicitly demonstrated. The observed decrease in the pro-
inflammatory cytokine IL-13 in DHMB-treated mice suggests an interference with inflammatory
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signaling cascades.[2] However, further research is needed to identify the specific host cell
receptors and signaling pathways that are targeted by DHMB.

Conclusion

2,3-Dihydroxy-4-methoxybenzaldehyde is a promising small molecule with potent antifungal
and anti-inflammatory properties. Its efficacy against drug-resistant fungal strains and its
beneficial effects in a preclinical model of colitis highlight its potential for further investigation
and development as a therapeutic agent. Future research should focus on elucidating its
precise mechanism of action, identifying its molecular targets, and further evaluating its safety
and efficacy in more advanced preclinical models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2,3-Dihydroxy-4-
methoxybenzaldehyde (DHMB)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670368#dhmb-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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